Cas no 1361112-14-2 (3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid)

• Product Name: 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid
• CAS No: 1361112-14-2
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD21606176
• CID: 4696746
• Update Time: 2025-05-19

3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6-[1-(tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid
• 6-(2-Carboxy-ethyl)-3',4',5',6'-tetrahydro-2'H-[2,3']bipyridinyl-1'-carboxylic acid tert-butyl ester
• 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid

• MDL： MFCD21606176
• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(23)20-11-5-6-13(12-20)15-8-4-7-14(19-15)9-10-16(21)22/h4,7-8,13H,5-6,9-12H2,1-3H3,(H,21,22)
• InChI Key： MNFMJMZXQVKADH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2C=CC=C(CCC(=O)O)N=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Topological Polar Surface Area: 79.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid

Comprehensive Overview of 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid (CAS No. 1361112-14-2)

3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid (CAS No. 1361112-14-2) is a specialized organic compound widely utilized in pharmaceutical research and drug development. Its unique structure, featuring a piperidine core protected by a tert-butoxycarbonyl (Boc) group and a pyridine ring linked to a propanoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore this compound for its potential in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The growing interest in Boc-protected intermediates like 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid aligns with current trends in precision medicine and small-molecule drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound has gained attention for its compatibility with high-throughput screening platforms. Its CAS No. 1361112-14-2 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor development and peptide conjugation strategies.

From a synthetic perspective, the tert-butoxycarbonyl group in this compound offers strategic advantages. It serves as a temporary protecting group for the piperidine nitrogen, enabling selective functionalization during multi-step syntheses. This property is critical for constructing complex heterocyclic scaffolds, a hot topic in medicinal chemistry forums. The compound's carboxylic acid terminus further allows for diverse derivatization, making it a versatile building block for structure-activity relationship (SAR) studies.

Recent publications highlight the role of 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid in developing G protein-coupled receptor (GPCR) modulators. Its structural features mimic key pharmacophores found in neurotransmitter analogs, explaining its popularity in neuropharmacology research. The compound's logP and hydrogen bonding capacity also make it a subject of interest for blood-brain barrier permeability predictions—a frequently searched topic in ADMET studies.

Quality control of CAS No. 1361112-14-2 involves rigorous HPLC purity analysis and NMR characterization, as demanded by Good Manufacturing Practice (GMP) standards. Suppliers often emphasize its stability under cryogenic storage conditions, addressing common user queries about compound shelf life. The material's compatibility with automated synthesis platforms has positioned it as a candidate for combinatorial chemistry libraries, particularly in fragment-based drug discovery initiatives.

Environmental considerations surrounding Boc-protected compounds have led to innovations in green chemistry approaches for this intermediate. Researchers are investigating catalytic deprotection methods to minimize waste generation—a response to trending searches about sustainable pharmaceutical synthesis. The compound's MSDS data and handling guidelines are frequently updated to reflect evolving laboratory safety standards.

In the context of intellectual property, 3-{6-[1-(Tert-butoxycarbonyl)piperidin-3-yl]pyridin-2-yl}propanoic acid appears in several patent applications related to protein kinase inhibitors and allosteric modulators. Its structural motif is considered privileged for drug-like properties, generating discussion in pharmacophore modeling webinars. The precise proton chemical shifts of this compound are documented in spectral databases, aiding in structure verification workflows.

The compound's role extends to bioconjugation chemistry, where its carboxyl group enables attachment to peptide sequences or nanocarriers. This application aligns with booming research in targeted drug delivery systems. Analytical methods for quantifying 1361112-14-2 in biological matrices are frequently requested, reflecting its use in pharmacokinetic studies and metabolite identification pipelines.

Emerging studies suggest potential applications of this piperidine-pyridine hybrid in fluorescent probes design, leveraging its aromatic system for photo-physical properties. Such interdisciplinary applications demonstrate why CAS No. 1361112-14-2 remains a subject of continuous investigation across chemical biology and materials science domains.